4-Amino-2-bromobenzoic acid

Specification

• CAS No.: 2486-52-4
• Molecular Formula: C7H6BrNO2
• Molecular Weight: 216.03 g/mol
• IUPAC Name: 4-amino-2-bromobenzoic acid
• Standard InChI: InChI=1S/C7H6BrNO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,9H2,(H,10,11)
• Standard InChI Key: AQBXIOGPHBWBFP-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1N)Br)C(=O)O
• Canonical SMILES: C1=CC(=C(C=C1N)Br)C(=O)O

Introduction

4-Amino-2-bromobenzoic acid is a brominated aromatic compound with applications in organic synthesis and pharmaceutical research. Its molecular structure combines a benzoic acid backbone with amino and bromine substituents, enabling diverse reactivity. Below is a detailed analysis of its properties, applications, and safety profile.

Physical and Chemical Properties

• Storage: Stable at ambient temperatures.

• Solubility: Limited data available, but polar aprotic solvents like dimethyl sulfoxide (DMSO) are typically suitable for similar compounds.

• Reactivity: Participates in Suzuki–Miyaura cross-coupling reactions due to the bromine substituent, making it valuable for synthesizing biaryl compounds.

Industrial and Research Applications

Organic Synthesis

The bromine atom facilitates palladium-catalyzed coupling reactions, enabling the synthesis of complex molecules for pharmaceuticals and agrochemicals.

Pharmaceutical Intermediates

While direct biological data from authoritative sources is limited, its structural analogs are used in developing antimicrobial and anti-inflammatory agents.

Hazard Statement	Description
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory tract irritation

Precautionary Measures:

• Use personal protective equipment (PPE) including gloves and goggles.

• Avoid inhalation and ensure adequate ventilation.

Environmental Impact

Ecological studies indicate:

Property	Value
Persistence	High (water/soil/air)
Bioaccumulation	Low (LogKOW = 1.49)
Mobility in Soil	Low (KOC = 10)

These properties suggest minimal long-term environmental accumulation but warrant careful disposal.